Cas no 680618-11-5 (2-ETHOXY-5-[(PIPERIDINE-1-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE)

2-Ethoxy-5-[(piperidine-1-carbonyl)-amino]-benzenesulfonyl chloride is a specialized sulfonyl chloride derivative used primarily as an intermediate in organic synthesis and pharmaceutical applications. Its key structural features include an ethoxy substituent and a piperidine-1-carbonyl-amino group, which enhance its reactivity in nucleophilic substitution reactions, particularly in the formation of sulfonamides. The compound’s benzenesulfonyl chloride core provides a versatile handle for further functionalization, making it valuable in the development of bioactive molecules. Its stability under controlled conditions and high purity make it suitable for precision chemical synthesis. This reagent is particularly useful in medicinal chemistry for constructing sulfonamide-based scaffolds.
2-ETHOXY-5-[(PIPERIDINE-1-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE structure
680618-11-5 structure
Product Name:2-ETHOXY-5-[(PIPERIDINE-1-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE
CAS No:680618-11-5
MF:C14H19ClN2O4S
MW:346.829661607742
MDL:MFCD03424970
CID:968548
PubChem ID:2758775
Update Time:2025-05-27

2-ETHOXY-5-[(PIPERIDINE-1-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

    • 2-ETHOXY-5-[(PIPERIDINE-1-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE
    • 2-ethoxy-5-(piperidine-1-carbonylamino)benzenesulfonyl chloride
    • 2-Ethoxy-5-[(piperidine-1-carbonyl)amino]benzenesulfonyl chloride
    • 2-ethoxy-5-(piperidine-1-carboxamido) benzene-1-sulfonyl chloride
    • 2-Ethoxy-5-[(piperidine-1-carbonyl)-amino]-benzene sulfonyl chloride
    • 2-Ethoxy-5-(piperidine-1-carboxamido)benzene-1-sulfonyl chloride
    • 2-ethoxy-5-(piperidine-1-carboxamido)benzenesulfonyl chloride
    • 680618-11-5
    • DTXSID90374484
    • 2-Ethoxy-5-[(piperidine-1-carbonyl)amino]benzene-1-sulfonyl chloride
    • A915483
    • SB38298
    • 2-Ethoxy-5-(piperidine-1-carboxamido)benzene-1-sulfonylchloride
    • CS-0454825
    • MDL: MFCD03424970
    • Inchi: 1S/C14H19ClN2O4S/c1-2-21-12-7-6-11(10-13(12)22(15,19)20)16-14(18)17-8-4-3-5-9-17/h6-7,10H,2-5,8-9H2,1H3,(H,16,18)
    • InChI Key: RAWPRYZXTOLPJD-UHFFFAOYSA-N
    • SMILES: ClS(C1=C(C=CC(=C1)NC(N1CCCCC1)=O)OCC)(=O)=O

Computed Properties

  • Exact Mass: 346.07500
  • Monoisotopic Mass: 346.0754060g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 474
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 84.1Ų

Experimental Properties

  • PSA: 84.09000
  • LogP: 4.12230

2-ETHOXY-5-[(PIPERIDINE-1-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-ETHOXY-5-[(PIPERIDINE-1-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE Pricemore >>

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